Cas no 1785204-43-4 (5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1785204-43-4
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5745213
• PubChem ID: 105477555
• Update Time: 2025-05-25

5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1785204-43-4
• 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylicacid
• 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1124189
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-cyclopentyl-1-cyclopropyl-

• Inchi： 1S/C11H15N3O2/c15-11(16)9-10(7-3-1-2-4-7)14(13-12-9)8-5-6-8/h7-8H,1-6H2,(H,15,16)
• InChI Key： UKCSCSDPITXCAC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CCCC2)N(C2CC2)N=N1)=O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 418.3±47.0 °C(Predicted)
• pka: 3.46±0.50(Predicted)

Additional information on 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1785204-43-4)

5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound belongs to the triazole class, which is well-known for its broad spectrum of applications in medicinal chemistry. With a molecular formula of C₉H₁₁N₃O₂ and a CAS number of 1785204-43-4, this molecule presents an intriguing combination of cyclopentyl and cyclopropyl substituents, which may contribute to its distinct chemical and pharmacological properties.

The structural framework of 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid incorporates a triazole ring system, which is characterized by three nitrogen atoms arranged in a six-membered aromatic-like structure. This triazole core is a key pharmacophore in many drug candidates, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the carboxylic acid group at the 4-position further enhances the compound's potential for further functionalization, allowing for the development of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid with various biological targets. Studies suggest that the cyclopentyl and cyclopropyl substituents may play a crucial role in modulating the compound's binding affinity and selectivity. These substituents can influence the conformational flexibility of the molecule, thereby affecting its interaction with biological macromolecules. Such insights are invaluable for designing novel drug candidates with improved pharmacokinetic profiles.

The synthesis of 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid represents a significant challenge due to the complexity of its structural motifs. However, recent reports have highlighted innovative synthetic strategies that have streamlined the preparation of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring system efficiently. Additionally, palladium-catalyzed coupling reactions between cyclopentyl and cyclopropyl precursors have facilitated the introduction of these bulky substituents into the molecular framework.

Biologically speaking, 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid has shown promise in preclinical studies as a potential therapeutic agent. Its triazole core exhibits inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. Furthermore, preliminary data suggest that this compound may possess antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. The carboxylic acid group also opens avenues for further derivatization to enhance its bioavailability and target specificity.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid exemplifies how structural complexity can be leveraged to develop molecules with unique therapeutic potential. As research continues to uncover new applications for this compound, it is likely that it will play an important role in future drug discovery efforts.

In conclusion,5-Cyclopentyl-1-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1785204-43-4) is a structurally intriguing heterocyclic compound with significant pharmaceutical potential. Its unique combination of cyclopentyl and cyclopropyl substituents alongside a triazole ring system makes it an attractive candidate for further exploration in medicinal chemistry. With ongoing research focusing on its synthesis and biological activities, this compound is poised to contribute to the development of novel therapeutic agents in the coming years.